Cas no 1130365-33-1 (3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid)

3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its brominated isoxazoline scaffold offers reactive sites for further functionalization, making it valuable for constructing complex molecular frameworks. The carboxylic acid moiety enhances solubility and facilitates conjugation with other molecules, while the bromine substituent enables cross-coupling reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its rigid structure and potential pharmacological relevance. Its stability and well-defined reactivity profile make it a reliable intermediate for synthesizing derivatives with tailored properties. Suitable for controlled reactions under standard laboratory conditions.

3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid structure

1130365-33-1 structure

Product Name:3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid

CAS No:1130365-33-1

MF:C₄H₄BrNO₃

MW:193.983460426331

CID:4560885

PubChem ID:68758799

Update Time:2025-06-09

3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-BROMO-4,5-DIHYDROISOXAZOLE-5-CARBOXYLIC ACID
- 3-bromo-4,5-dihydro-1,2-oxazole-5-carboxylic acid
- SY242610
- 3-BROMO-4,5-DIHYDROISOXAZOLE-5-CARBOXYLICACID
- SCHEMBL3718494
- CS-0335326
- 1130365-33-1
- MFCD20660315
- 3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid
- MDL： MFCD20660315
- Inchi： 1S/C4H4BrNO3/c5-3-1-2(4(7)8)9-6-3/h2H,1H2,(H,7,8)
- InChI Key： DDBYUJCBKKNLAD-UHFFFAOYSA-N
- SMILES： BrC1CC(C(=O)O)ON=1

Computed Properties

Exact Mass: 192.93746 g/mol
Monoisotopic Mass: 192.93746 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 58.9
Molecular Weight: 193.98

3-Bromo-4,5-dihydroisoxazole-5-carboxylic acid Pricemore >>

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